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Essential Safety and Handling Guide for
Acetylcholine Iodide
This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Acetylcholine Iodide. Adherence to these

procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Classification
Acetylcholine Iodide is a chemical that requires careful handling due to its potential health

effects. It is classified as hazardous under the 2012 OSHA Hazard Communication Standard.

[1] The primary hazards are associated with ingestion, skin and eye contact, and inhalation of

dust.[1][2][3][4][5]
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4][5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3][4][5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2][3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3][4][5]

Combustible Dust
May form combustible dust

concentrations in air

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Acetylcholine Iodide to minimize exposure risk. The following table outlines the required PPE.
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Protection Type Specific Requirements Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

or NIOSH standards.[1][2][5][6]

[7]

To prevent eye irritation from

dust particles.[2][3][4]

Skin Protection

Chemical-resistant gloves

(tested according to EN 374)

and appropriate protective

clothing to prevent skin

exposure.[1][2][6][7]

To prevent skin irritation upon

contact.[2][3][4]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1] If dust formation

is unavoidable or if irritation is

experienced, use a

NIOSH/MSHA-approved

respirator.[6][7][8]

To prevent respiratory tract

irritation.[2][3][4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Ensure the container is clearly labeled.

Storage: Store in a cool, dry, and well-ventilated place.[2][3][5][7] The recommended storage

temperature is between 2°C and 8°C.[2][9] Keep the container tightly closed and protect it

from light and moisture, as the substance is hygroscopic and light-sensitive.[1][6]

Preparation: Handle the substance in a designated area with adequate ventilation, such as a

chemical fume hood, to avoid dust formation.[2][3][5][7] Ensure that an eyewash station and

safety shower are readily accessible.[6]
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Handling: Avoid all personal contact, including the inhalation of dust.[10][11] Do not eat,

drink, or smoke in the handling area.[1][11] Wash hands thoroughly before breaks and after

handling.[1][3]

Spill Management: In case of a spill, avoid generating dust.[11] Use dry clean-up

procedures.[10][11] Collect the spilled material mechanically and place it in a suitable,

labeled container for disposal.[7]

Waste Classification: Acetylcholine Iodide and its container must be disposed of as

hazardous waste.[2][10]

Container Management: Use designated, clearly labeled, and sealed containers for waste.

Disposal Procedure: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations.[1][2][10] Do not allow the substance to enter

drains or waterways.[2][5] Contaminated packaging must be treated with the same

precautions as the substance itself.[2]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid is crucial in the event of exposure.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][2] If irritation or

discomfort persists, seek medical attention.[11]

Skin Contact

Immediately remove all contaminated clothing.

[11] Wash the affected skin with plenty of soap

and water.[1][11] If skin irritation occurs, consult

a physician.[2]

Eye Contact

Rinse cautiously with clean, fresh water for at

least 15 minutes, holding the eyelids apart.[1][2]

Remove contact lenses if present and easy to

do so.[1] If eye irritation persists, consult an

ophthalmologist.[2]

Ingestion

Rinse the mouth with water if the person is

conscious.[2] Call a physician or poison control

center immediately.[1]

Physical and Chemical Properties
The following table summarizes key quantitative data for Acetylcholine Iodide.
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Property Value

CAS Number 2260-50-6[1][2][3][4]

Molecular Formula C7H16INO2[5]

Molecular Weight 273.12 g/mol [5]

Appearance White powder/solid[1]

Melting Point 162 - 164 °C (323.6 - 327.2 °F)[1]

Solubility

Soluble in DMSO and dimethylformamide.[12]

Soluble in PBS (pH 7.2) at approximately 10

mg/ml.[12]

Storage Temperature 2°C to 8°C[2][9]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Acetylcholine
Iodide, from preparation to disposal.
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Safe Handling Workflow for Acetylcholine Iodide
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Caption: Workflow for safe handling of Acetylcholine Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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